BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling Methyl 2,2-dimethyl-4-oxopentanoate:
A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 2,2-dimethyl-4-
Compound Name:
oxopentanoate

cat. No.: B3055702

For Immediate Release

Methyl 2,2-dimethyl-4-oxopentanoate, a specialty chemical with potential applications in
organic synthesis and drug discovery, is commercially available from a select number of
suppliers, primarily on a made-to-order basis. This guide provides a comprehensive overview
of its chemical properties, commercial availability, and potential utility for researchers,
scientists, and drug development professionals.

Chemical Identity and Properties

Methyl 2,2-dimethyl-4-oxopentanoate is a ketoester with the chemical formula CsH1403 and
a molecular weight of 158.19 g/mol . Its unique structure, featuring a sterically hindered
dimethyl-substituted carbon adjacent to the ester and a terminal ketone, makes it an interesting
building block for the synthesis of more complex molecules.

Property Value Source
CAS Number 66372-99-4 [1][21[3]
Molecular Formula CsH1403 [1][2]
Molecular Weight 158.197 [1]

Pentanoic acid, 2,2-dimethyl-4-
Synonyms [1]
oxo-, methyl ester
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Further physical and chemical properties are typically available upon request from suppliers in
the form of a Certificate of Analysis (COA) or Safety Data Sheet (SDS).

Commercial Availability and Procurement

While not a stock item in the catalogs of large chemical distributors, Methyl 2,2-dimethyl-4-
oxopentanoate can be procured from specialized chemical synthesis companies. Researchers
should anticipate lead times for its synthesis and delivery.

Identified Suppliers:

e AccelaChemBio: This supplier lists the compound with a catalog number (SY247635) and
provides pricing for a 1-gram quantity, indicating a lead time of over four weeks. They also
state the availability of a Certificate of Analysis and a Safety Data Sheet.[2]

e BLD Pharm: This company also lists Methyl 2,2-dimethyl-4-oxopentanoate in their product
offerings.[3][4]

» Enamine (via Sigma-Aldrich): The compound is available through the Sigma-Aldrich
marketplace under an Enamine catalog number (ENAH9926CBEF).[5]

e LookChem and Guidechem: These online chemical directories list several potential
suppliers, though direct verification of their stock or synthesis capabilities is recommended.

[1]6]1[7]

Researchers are advised to contact these suppliers directly to obtain quotes, confirm purity
specifications, and request necessary technical and safety documentation.

Potential Applications in Research and
Development

The structural features of Methyl 2,2-dimethyl-4-oxopentanoate suggest its potential as a
versatile intermediate in organic synthesis. The presence of both a ketone and an ester
functional group allows for a variety of chemical transformations.

Potential Synthetic Pathways:
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The logical workflow for utilizing this compound in a research setting would typically involve
sourcing, characterization, and subsequent reaction.
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A typical experimental workflow for utilizing Methyl 2,2-dimethyl-4-oxopentanoate.

While no specific signaling pathways involving this molecule have been documented in publicly
available literature, its potential as a precursor for novel bioactive compounds remains an area
ripe for exploration. The gem-dimethyl group, for instance, can confer interesting
pharmacological properties by influencing metabolic stability and conformational rigidity of a
molecule.

Experimental Protocols

Detailed experimental protocols for the synthesis of Methyl 2,2-dimethyl-4-oxopentanoate
are not readily available in the public domain, as it is primarily offered by custom synthesis
laboratories. Researchers wishing to synthesize this compound in-house would likely need to
devise a synthetic route based on standard organic chemistry principles, potentially involving
the alkylation of a suitable [3-ketoester or the acylation of a protected acetone equivalent.

For researchers using this compound as a starting material, standard laboratory procedures for
handling ketoesters would apply. It is essential to consult the Safety Data Sheet provided by
the supplier for specific handling and storage instructions.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling Methyl 2,2-
dimethyl-4-oxopentanoate. This includes the use of personal protective equipment such as
safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume
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hood. The specific hazards associated with this compound will be detailed in the Safety Data
Sheet, which should be obtained and reviewed before any experimental work begins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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